3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(5-chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C13H15ClN2O2S/c14-10-5-4-9(19-10)8-16-11(17)13(15-12(16)18)6-2-1-3-7-13/h4-5H,1-3,6-8H2,(H,15,18)
• InChI Key: FHGGISWTQUWFQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)N(C(=O)N2)CC3=CC=C(S3)Cl
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol

Description

3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione, also known as CP-810,123, is a chemical compound that has been studied for its potential use in treating various neurological disorders. This compound belongs to the class of spirocyclic compounds and has shown promising results in scientific research applications.

Mechanism of Action

3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione acts by blocking the oxytocin receptor, which is involved in regulating social behavior, anxiety, and stress. By blocking this receptor, 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione can reduce anxiety-like behavior in animal models. The exact mechanism of action of 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is still under investigation, but it is believed to involve the modulation of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione can reduce anxiety-like behavior in animal models. It has also been shown to have anxiolytic effects in humans, making it a promising candidate for treating anxiety disorders. 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has also been studied for its potential use in treating depression and schizophrenia, but further research is needed to confirm its efficacy in these areas.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione in lab experiments is its specificity for the oxytocin receptor, which allows for more targeted studies. However, one limitation is the lack of research on its long-term effects and potential side effects.

Future Directions

Future research on 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione could focus on its potential use in treating other neurological disorders such as autism spectrum disorder and post-traumatic stress disorder. Studies could also investigate the long-term effects and potential side effects of 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione. Additionally, research could focus on developing more specific and potent oxytocin receptor antagonists for use in treating various disorders.

Synthesis Methods

The synthesis of 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves the reaction between 5-chlorothiophene-2-carboxylic acid and 1,2-diaminocyclohexane. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione.

Scientific Research Applications

3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been studied for its potential use in treating various neurological disorders such as anxiety, depression, and schizophrenia. It acts as an antagonist for the neuropeptide oxytocin receptor, which is involved in regulating social behavior, anxiety, and stress. Studies have shown that 3-[(5-Chlorothiophen-2-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione can reduce anxiety-like behavior in animal models, making it a promising candidate for treating anxiety disorders.